Cas no 1805257-97-9 (Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate)

• Product Name: Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate
• CAS No: 1805257-97-9
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4805263
• Update Time: 2025-06-08

Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate

• Inchi： 1S/C10H11F2NO3/c1-5-6(3-8(14)16-2)9(15)7(4-13-5)10(11)12/h4,10H,3H2,1-2H3,(H,13,15)
• InChI Key： RBCOIUJWTJWZNG-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C)=C(C1=O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate

Comprehensive Overview of Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate (CAS No. 1805257-97-9)

Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate (CAS No. 1805257-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a difluoromethyl group and a hydroxy substituent. Its molecular formula, C₁₁H₁₁F₂NO₃, highlights its potential for diverse applications, particularly in drug discovery and crop protection.

The growing interest in fluorinated pyridine derivatives stems from their enhanced bioavailability and metabolic stability, making them valuable in medicinal chemistry. Researchers are actively exploring Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate for its potential as a building block in synthesizing novel therapeutics targeting inflammation, oncology, and infectious diseases. Its difluoromethyl moiety is particularly noteworthy, as fluorination often improves lipophilicity and membrane permeability—key factors in drug design.

In agrochemical applications, this compound's structural attributes align with the demand for eco-friendly pesticides and herbicides. The pyridine core, combined with the hydroxy and difluoromethyl groups, may contribute to modes of action that disrupt pest metabolic pathways. Recent studies suggest such derivatives could address resistance issues in conventional crop protection agents, a hot topic in sustainable agriculture.

Synthetic routes to Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate typically involve multi-step processes, including condensation, fluorination, and esterification. Optimizing these methods for scalability and yield remains a focus for industrial chemists. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are critical for verifying purity, given the compound's complexity.

From an environmental perspective, the biodegradability and toxicity profile of pyridine-based compounds are under scrutiny. Regulatory bodies emphasize green chemistry principles in developing such molecules, driving innovation in catalytic fluorination and solvent-free synthesis. This aligns with broader trends toward sustainable chemical manufacturing—a frequent search query among professionals.

Market analysts note rising demand for fluorinated heterocycles, with CAS 1805257-97-9 exemplifying this niche. Patent landscapes reveal its inclusion in proprietary formulations, particularly in Asia-Pacific and North American markets. Researchers often search for "pyridine acetate derivatives applications" or "difluoromethyl group benefits," reflecting commercial and academic curiosity.

In conclusion, Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate represents a compelling case study in modern chemical innovation. Its dual relevance to pharmaceuticals and agrochemicals, coupled with structural ingenuity, positions it as a compound of enduring scientific and industrial interest. Future research will likely explore its mechanistic details and derivative libraries to unlock further potential.